N1-cyclohexyl-N2-(2-(4-(2-methoxyphenyl)piperazin-1-yl)ethyl)oxalamide

• IUPAC Name: N'-cyclohexyl-N-[2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl]oxamide
• InChI: InChI=1S/C21H32N4O3/c1-28-19-10-6-5-9-18(19)25-15-13-24(14-16-25)12-11-22-20(26)21(27)23-17-7-3-2-4-8-17/h5-6,9-10,17H,2-4,7-8,11-16H2,1H3,(H,22,26)(H,23,27)
• InChI Key: STBMQPMKQQIPJB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N2CCN(CC2)CCNC(=O)C(=O)NC3CCCCC3
• Molecular Formula: C21H32N4O3
• Molecular Weight: 388.5 g/mol

Description

“N1-cyclohexyl-N2-(2-(4-(2-methoxyphenyl)piperazin-1-yl)ethyl)oxalamide” is a compound that has been studied for its potential therapeutic applications. It is related to a class of compounds known as alpha amino acid amides. This compound has been offered by Benchchem for CAS No. 1049573-70-7.

Molecular Structure Analysis

The molecular formula of this compound is C22H34N4O3. Its average mass is 402.530 Da and its monoisotopic mass is 402.263092 Da.

Scientific Research Applications

Antimicrobial Activity

• N’-cyclohexyl-N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl}ethanediamide has demonstrated promising antimicrobial properties. Researchers have explored its potential as an antibacterial and antifungal agent. .

Anticancer Potential

• Investigations into the compound’s anticancer effects have revealed interesting results. It may interfere with cancer cell proliferation, induce apoptosis (programmed cell death), or inhibit tumor growth. .

Chemical Biology and Drug Design

• Computational studies and molecular modeling reveal insights into the compound’s interactions with biological targets. Researchers use it as a scaffold for designing new derivatives with improved properties. .

Mechanism of Action

While the specific mechanism of action for this compound isn’t available, it’s worth noting that similar compounds have been studied for their affinity to alpha1-adrenergic receptors. These receptors are a major therapeutic target for the treatment of numerous disorders.

Future Directions

The compound and its similar derivatives have shown promising results in in silico docking and molecular dynamics simulations, as well as in vitro studies. They have been identified as potential lead compounds for further investigation as alpha1-adrenergic receptor antagonists. This suggests that there is potential for future research and development in this area.